3-(3-Chlorophenyl)-6-({[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}thio)pyridazine

• IUPAC Name: 5-[[6-(3-chlorophenyl)pyridazin-3-yl]sulfanylmethyl]-3-thiophen-2-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C17H11ClN4OS2/c18-12-4-1-3-11(9-12)13-6-7-16(21-20-13)25-10-15-19-17(22-23-15)14-5-2-8-24-14/h1-9H,10H2
• InChI Key: OMXJFHBOJRAXQU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C2=NN=C(C=C2)SCC3=NC(=NO3)C4=CC=CS4
• Molecular Formula: C17H11ClN4OS2
• Molecular Weight: 386.9 g/mol

Description

3-(3-Chlorophenyl)-6-({[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}thio)pyridazine is a useful research compound. Its molecular formula is C17H11ClN4OS2 and its molecular weight is 386.87. The purity is usually 95%.
BenchChem offers high-quality 3-(3-Chlorophenyl)-6-({[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}thio)pyridazine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(3-Chlorophenyl)-6-({[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}thio)pyridazine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Evaluation

• Antimicrobial Activity : The synthesis of new pyrimidines and condensed pyrimidines has been explored, with some derivatives demonstrating antimicrobial activity against both Gram-positive and Gram-negative bacteria. This highlights the potential of heterocyclic compounds in developing new antimicrobial agents (Essam Abdelghani et al., 2017).

• Antitrypanosomal Activity : Bis(4-guanylphenyl) heterocyclic compounds, including pyridazines, have shown significant activity against Trypanosoma rhodesiense, suggesting their potential in treating trypanosomiasis (B. Das et al., 1980).

• Synthesis of Heterocycles with Expected Biological Activity : The use of certain chlorophenyl oxiranyl compounds in synthesizing new heterocyclic structures with antimicrobial and antifungal properties indicates the versatility of heterocyclic chemistry in generating biologically active molecules (G. H. Sayed et al., 2003).

Synthesis and Reactivity

• Heterocyclic Synthesis : The reactivity of various heterocyclic compounds towards different nucleophiles has been studied, contributing to the synthesis of novel heterocyclic compounds with potential application in medicinal chemistry (Tayseer A. Abdallah et al., 2007).

• Light Emitting Materials : The synthesis and characterization of fluorescent heterocyclic compounds for potential use in electroluminescence devices have been reported. These findings underscore the importance of heterocyclic compounds in material science (Kazufumi Takahashi et al., 1995).

Structural Analysis and Material Application

• Structural and Electronic Properties : Detailed structural analysis, including DFT calculations and Hirshfeld surface analysis, of pyridazine analogs has been conducted to understand their chemical properties better. Such studies are crucial for designing heterocyclic compounds with desired physical and chemical characteristics (Hamdi Hamid Sallam et al., 2021).